Cas no 261944-01-8 (2,3-Difluoro-4-methylphenylacetonitrile)

• Product Name: 2,3-Difluoro-4-methylphenylacetonitrile
• CAS No: 261944-01-8
• MF: C₉H₇F₂N
• MW: 167.155389070511
• MDL: MFCD01631648
• CID: 3060991
• PubChem ID: 2774156
• Update Time: 2025-04-21

2,3-Difluoro-4-methylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-methylphenylacetonitrile
• EN300-7415831
• 2,3-Difluoro-4-methylbenzyl cyanide, 2,3-Difluoro-p-tolylacetonitrile
• 261944-01-8
• PS-8735
• MFCD01631648
• AKOS006229637
• CS-0217391
• Benzeneacetonitrile, 2,3-difluoro-4-methyl-
• 2-(2,3-difluoro-4-methylphenyl)acetonitrile
• LKA94401

• MDL： MFCD01631648
• Inchi： 1S/C9H7F2N/c1-6-2-3-7(4-5-12)9(11)8(6)10/h2-3H,4H2,1H3
• InChI Key： PSKCXHODUFMOLE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C)C=CC=1CC#N)F

Computed Properties

• Exact Mass: 167.05465555g/mol
• Monoisotopic Mass: 167.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8Ų

2,3-Difluoro-4-methylphenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：TOXIC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides